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Compound of Interest

Compound Name: (Rac)-Lonafarnib

Cat. No.: B12464214 Get Quote

For researchers and professionals in drug development, a precise understanding of a

compound's fundamental physicochemical properties is paramount. This document provides a

concise technical summary of the molecular weight and chemical formula for (Rac)-
Lonafarnib, a compound of significant interest in various therapeutic areas.

Core Molecular Data
The essential molecular identifiers for (Rac)-Lonafarnib, the racemic mixture of Lonafarnib,

are detailed below. These values are critical for a range of experimental calculations, including

molarity, mass spectrometry, and stoichiometric analyses.

Property Value

Molecular Weight 638.82 g/mol [1][2]

Chemical Formula C₂₇H₃₁Br₂ClN₄O₂[1][2]

(Rac)-Lonafarnib is the racemate of Lonafarnib, a potent, orally active inhibitor of

farnesyltransferase (FTase)[3][4]. As a racemic mixture, it contains equal amounts of the R- and

S-enantiomers. The molecular weight and formula are identical for the racemate and the

individual enantiomers.
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The following diagram illustrates the direct relationship between the subject compound and its

fundamental molecular properties.
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Core properties of (Rac)-Lonafarnib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [(Rac)-Lonafarnib: A Technical Overview of its Core
Molecular Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12464214#rac-lonafarnib-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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